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Compound of Interest

Compound Name: BFCAs-1

Cat. No.: B3273304

For researchers and professionals in the fast-paced world of drug development, the proper
handling and disposal of chemical compounds like BFCAs-1 are paramount to ensuring a safe
and compliant laboratory environment. While specific disposal procedures for BFCAs-1 (CAS
No. 585531-74-4), a bifunctional chelator used in medical imaging and biochemistry, are not
readily available, established principles of laboratory chemical waste management provide a
clear framework for its responsible disposal.[1][2][3][4] This guide outlines the essential steps
and precautions to be taken, ensuring the safety of personnel and the protection of the
environment.

Key Chemical and Safety Data

Understanding the properties of a substance is the first step toward its safe handling and
disposal. Below is a summary of key information for BFCAs-1, which should be considered
when preparing for its disposal.
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Property Value Source

tetra-tert-Butyl 2,2',2",2™-
. (1,4,7,10-
Chemical Name PubChem
tetraazacyclododecane-

1,4,7,10-tetrayl)tetraacetate

Molecular Formula C32H60N408 [1]
Molecular Weight 628.84 g/mol
Physical Form Solid

Store at -80°C for up to 6
Storage months or -20°C for up to 1

month.

This chemical does not meet
the hazardous criteria set forth
by the 2012 OSHA Hazard
Hazards Communication Standard (29
CFR 1910.1200). However,
spills may produce extremely

slippery surfaces.

Standard Disposal Protocol for Research-Grade
Chemicals

The following protocol is a general guideline based on best practices for the disposal of
laboratory chemical waste. It is crucial to always consult your institution's Environmental Health
and Safety (EHS) department for specific requirements.

1. Personal Protective Equipment (PPE): Before handling BFCAs-1 for disposal, ensure you
are wearing appropriate PPE, including:

o Safety glasses or goggles

o Chemical-resistant gloves
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e Alab coat

2. Waste Segregation and Collection: Proper segregation of chemical waste is critical to
prevent dangerous reactions.

e Solid Waste:

o Collect un-used or expired solid BFCAs-1, along with any contaminated materials such as
weighing paper, pipette tips, and gloves, in a designated hazardous waste container.

o The container must be clearly labeled with "Hazardous Waste," the full chemical name
"BFCAs-1," and the approximate quantity.

e Solution Waste:

o If BFCAs-1 is dissolved in a solvent (e.g., DMSO, ethanol), the solution should be
collected in a separate, compatible hazardous waste container.

o The waste container must be labeled with the full names and concentrations of all
components, including the solvent. Do not mix with incompatible waste streams.

3. Containment: All waste containers should be in good condition, compatible with the
chemical, and have a secure, leak-proof lid. It is also best practice to use secondary
containment to prevent spills.

4. Storage of Waste: Store the labeled hazardous waste containers in a designated, well-
ventilated, and secure area away from general laboratory traffic. Follow any specific storage
temperature requirements if applicable.

5. Disposal: All chemical waste must be disposed of through your institution's licensed
hazardous waste disposal vendor. Never dispose of BFCAs-1 or its solutions down the drain or
in the regular trash. Schedule a pickup with your EHS office or the designated waste
management provider.

Logical Workflow for BFCAs-1 Disposal

The following diagram illustrates the decision-making process and steps for the proper disposal
of BFCAs-1 waste.
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Caption: Decision workflow for the proper disposal of BFCAs-1 waste.

By adhering to these general yet crucial safety and disposal procedures, laboratories can
maintain a safe working environment and ensure compliance with environmental regulations,
thereby upholding the highest standards of scientific responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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